Cas no 1026664-30-1 ((3S)-3,5-dihydroxy-4,4-dimethylpentanoic acid)

• Product Name: (3S)-3,5-dihydroxy-4,4-dimethylpentanoic acid
• CAS No: 1026664-30-1
• MF: C₇H₁₄O₄
• MW: 162.183662891388
• CID: 6375006
• PubChem ID: 10197875
• Update Time: 2025-05-22

(3S)-3,5-dihydroxy-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3,5-dihydroxy-4,4-dimethylpentanoic acid
• 1026664-30-1
• EN300-1809591

• Inchi： 1S/C7H14O4/c1-7(2,4-8)5(9)3-6(10)11/h5,8-9H,3-4H2,1-2H3,(H,10,11)/t5-/m0/s1
• InChI Key： SRGHBINCINYWTG-YFKPBYRVSA-N
• SMILES： O[C@@H](CC(=O)O)C(C)(C)CO

Computed Properties

• Exact Mass: 162.08920892g/mol
• Monoisotopic Mass: 162.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids

Additional information on (3S)-3,5-dihydroxy-4,4-dimethylpentanoic acid

Exploring (3S)-3,5-Dihydroxy-4,4-dimethylpentanoic Acid (CAS 1026664-30-1): Properties, Applications, and Market Insights

(3S)-3,5-dihydroxy-4,4-dimethylpentanoic acid (CAS 1026664-30-1) is a chiral carboxylic acid derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its hydroxyl groups and dimethyl substitution, has garnered attention for its unique structural features and versatile applications. In this article, we delve into its chemical properties, synthesis pathways, and emerging uses in drug development and biotechnology.

The molecular formula of (3S)-3,5-dihydroxy-4,4-dimethylpentanoic acid is C7H14O4, with a molecular weight of 162.18 g/mol. Its chiral center at the 3-position makes it a valuable building block for asymmetric synthesis. Researchers are particularly interested in its role as an intermediate for bioactive molecules, including potential therapeutics for metabolic disorders and inflammation. The compound's water solubility and stability under physiological conditions further enhance its applicability in drug formulations.

Recent studies highlight the compound's relevance in green chemistry initiatives, aligning with the growing demand for sustainable pharmaceutical production. Its synthesis often involves enantioselective catalysis, a hot topic in modern organic chemistry. The 3S configuration is particularly sought after due to its compatibility with biological systems, making it a focus of structure-activity relationship (SAR) studies in drug discovery.

In the pharmaceutical industry, (3S)-3,5-dihydroxy-4,4-dimethylpentanoic acid serves as a precursor for various chiral drugs. Its structural motifs are found in compounds targeting enzyme inhibition and receptor modulation. The compound's dual hydroxyl functionality allows for diverse chemical modifications, enabling the creation of novel derivatives with tailored biological activities. This flexibility positions it as a valuable tool in medicinal chemistry and drug design.

The global market for chiral intermediates like (3S)-3,5-dihydroxy-4,4-dimethylpentanoic acid is experiencing steady growth, driven by increasing demand for enantiomerically pure pharmaceuticals. Pharmaceutical companies are investing heavily in asymmetric synthesis technologies to meet this demand, creating opportunities for suppliers of high-quality chiral building blocks. The compound's CAS number 1026664-30-1 has become a frequently searched identifier in chemical databases, reflecting its growing importance in research and development.

Quality control is paramount when working with (3S)-3,5-dihydroxy-4,4-dimethylpentanoic acid. Analytical techniques such as HPLC and chiral chromatography are essential for verifying its enantiomeric purity. The compound typically appears as a white to off-white crystalline powder with high chemical stability when stored under recommended conditions. These characteristics make it suitable for long-term storage and transportation, important considerations for international chemical suppliers.

From a regulatory perspective, (3S)-3,5-dihydroxy-4,4-dimethylpentanoic acid is not classified as hazardous under current chemical safety guidelines. However, standard laboratory precautions should be observed when handling the compound. Its biodegradability and low environmental impact align with the pharmaceutical industry's increasing focus on sustainable practices, a key consideration for environmentally conscious researchers and manufacturers.

Future research directions for (3S)-3,5-dihydroxy-4,4-dimethylpentanoic acid include exploring its potential in prodrug development and targeted drug delivery systems. The compound's molecular structure offers multiple sites for conjugation with various drug molecules, making it an attractive candidate for drug formulation innovations. Additionally, its application in biocatalysis and enzyme engineering represents an exciting frontier in biotechnology research.

For researchers seeking reliable sources of (3S)-3,5-dihydroxy-4,4-dimethylpentanoic acid (CAS 1026664-30-1), it's crucial to partner with suppliers who can provide comprehensive analytical data, including certificates of analysis and stability studies. The compound's growing importance in pharmaceutical research ensures its continued relevance in chemical catalogs and research publications worldwide.